Cas no 2408965-30-8 (Methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate;hydrochloride)

• Product Name: Methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate;hydrochloride
• CAS No: 2408965-30-8
• MF: C₁₀H₁₈ClNO₃
• MW: 235.707822322845
• CID: 5994711
• PubChem ID: 146082499
• Update Time: 2025-06-30

Methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT29016
• METHYL 2-AMINO-7-OXASPIRO[3.5]NONANE-2-CARBOXYLATE HCL
• EN300-7542016
• methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate hydrochloride
• 2408965-30-8
• Methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate;hydrochloride

• Inchi： 1S/C10H17NO3.ClH/c1-13-8(12)10(11)6-9(7-10)2-4-14-5-3-9;/h2-7,11H2,1H3;1H
• InChI Key： XEYFVXUBEMIDRQ-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CC1)CC(C(=O)OC)(C2)N

Computed Properties

• Exact Mass: 235.0975211g/mol
• Monoisotopic Mass: 235.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate;hydrochloride

Research Brief on Methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate;hydrochloride (CAS: 2408965-30-8)

In recent years, the compound Methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate;hydrochloride (CAS: 2408965-30-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. The following research brief synthesizes the latest findings and developments related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural uniqueness of Methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate;hydrochloride lies in its spirocyclic framework, which incorporates a 7-oxaspiro[3.5]nonane core. This scaffold is known for its conformational rigidity and ability to interact with biological targets in a selective manner. Recent studies have explored the compound's role as a modulator of neurotransmitter receptors, particularly those involved in GABAergic and glutamatergic signaling pathways. These properties make it a candidate for the treatment of neurological conditions such as epilepsy, anxiety, and neurodegenerative diseases.

One of the key advancements in the research of this compound is its synthesis and optimization. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method employs a multi-step sequence involving ring-closing metathesis and subsequent functionalization, which has been validated through NMR and mass spectrometry analyses. This development is critical for advancing preclinical studies and ensuring consistent material quality for further research.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating target receptors with high specificity. For instance, a recent preclinical trial reported that Methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate;hydrochloride exhibits a high affinity for GABA_A receptors, particularly the α2 and α3 subunits, which are implicated in anxiolytic and anticonvulsant effects. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed, further supporting its potential as a CNS-active agent. These findings were corroborated by behavioral assays in rodent models, where the compound showed significant reduction in seizure activity and anxiety-like behaviors.

Beyond its neurological applications, emerging research suggests that this compound may have utility in metabolic disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified its role as an inhibitor of a key enzyme involved in lipid metabolism, proposing a novel mechanism for managing dyslipidemia. However, further validation in clinical settings is required to confirm these preliminary observations.

Despite its promise, challenges remain in the development of Methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate;hydrochloride. Pharmacokinetic studies indicate a relatively short half-life, necessitating formulation improvements or structural modifications to enhance bioavailability. Additionally, comprehensive toxicology profiles are yet to be established, which will be crucial for regulatory approval. Collaborative efforts between academic and industrial researchers are underway to address these gaps and accelerate translational progress.

In conclusion, Methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate;hydrochloride (CAS: 2408965-30-8) represents a compelling candidate for therapeutic development, with demonstrated activity in CNS and metabolic pathways. Ongoing research aims to refine its pharmacological properties and expand its therapeutic indications. As the field advances, this compound may emerge as a cornerstone in the design of next-generation therapeutics for complex diseases.